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Compound of Interest

Compound Name: 3,8-Dinitro-6-phenylphenanthridine

Cat. No.: B017715 Get Quote

Essential Safety and Handling Guide for 3,8-Dinitro-
6-phenylphenanthridine
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 3,8-Dinitro-6-phenylphenanthridine
in a laboratory setting. Given the absence of a specific Safety Data Sheet (SDS) for this

compound, this information is based on the general hazards associated with dinitro-aromatic

compounds.

Emergency Contact Information:

Spill or Exposure: Follow your institution's emergency procedures.

Poison Information Center: 1-800-222-1222[1]

CHEMTREC: (800) 424-9300[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 3,8-Dinitro-6-
phenylphenanthridine is provided below.
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Property Value Reference

CAS Number 82921-86-6 [2][3][4][5]

Molecular Formula C₁₉H₁₁N₃O₄ [2][3][4]

Molecular Weight 345.31 g/mol [3][4][5]

Appearance Yellow Solid [5]

Melting Point 272-274°C [2]

Boiling Point 573.3°C at 760 mmHg [2]

Solubility Soluble in DMSO [2]

Storage
Store at room temperature or

2-8°C in a refrigerator.
[3][5]

Hazard Identification and Personal Protective Equipment
(PPE)
Aromatic nitro compounds are potentially hazardous and should be handled with care. The

primary hazards include toxicity, skin and eye irritation, and potential for explosive

decomposition, especially with multiple nitro groups.[6] The following PPE is mandatory when

handling 3,8-Dinitro-6-phenylphenanthridine.
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PPE Category Required Equipment
Specifications and Best
Practices

Eye Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

required when there is a risk of

splashing or explosion.

Must meet ANSI Z.87.1

standards.[7] Contact lenses

should not be worn.[6]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber or nitrile).

For extended contact, butyl

rubber gloves are

recommended.[8] For brief

contact, nitrile gloves may be

sufficient.[6] Always inspect

gloves before use and dispose

of them properly after handling

the compound.[9]

Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.

A chemical-resistant apron or

coveralls should be considered

for procedures with a higher

risk of splashing.[8]

Respiratory Protection
Work should be conducted in a

certified chemical fume hood.

If a fume hood is not available

or in case of a large spill, an

air-purifying respirator with

organic vapor cartridges is

necessary.[8]

Operational Plan: Handling and Storage
Handling:

Always handle 3,8-Dinitro-6-phenylphenanthridine within a certified chemical fume hood to

minimize inhalation exposure.[8]

Avoid the formation of dust and aerosols.[9]

Do not eat, drink, or smoke in the handling area.[1]
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Wash hands thoroughly with soap and water after handling.[6]

Storage:

Store in a cool, dry, and well-ventilated area.[10]

Keep containers tightly closed when not in use.[6][10]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong reducing agents.[11]

Disposal Plan
All waste containing 3,8-Dinitro-6-phenylphenanthridine must be treated as hazardous

waste.

Solid Waste: Collect solid waste in a suitable, labeled container for disposal.[6]

Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials in

accordance with institutional and local regulations for hazardous waste.[9]

Environmental Precautions: Do not allow the chemical to enter drains or waterways.[9][11]

Experimental Protocols: Spill and Exposure
Management
Minor Spill (in a fume hood):

Restrict access to the area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.

Collect the material using non-sparking tools and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.
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All materials used for cleanup should be disposed of as hazardous waste.

Major Spill (outside a fume hood):

Evacuate the area immediately.

Alert your institution's emergency response team.

Do not attempt to clean up the spill without appropriate training and equipment.

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Guides
The following diagrams illustrate the essential workflows for safely handling 3,8-Dinitro-6-
phenylphenanthridine.
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Safe Handling Workflow for 3,8-Dinitro-6-phenylphenanthridine

Preparation

Handling

Cleanup and Disposal

Review SDS and Conduct Risk Assessment

Verify Fume Hood Functionality

Inspect and Don Appropriate PPE

Weigh and Handle Compound in Fume Hood

Keep Container Tightly Closed When Not in Use

Decontaminate Work Area

Dispose of Waste in Labeled Hazardous Waste Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 3,8-Dinitro-6-phenylphenanthridine.
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Personal Protective Equipment (PPE) for Handling 3,8-Dinitro-6-phenylphenanthridine

Required PPE

Eye Protection
(Goggles/Face Shield)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat, Long Pants, Closed-toe Shoes)

Respiratory Protection
(Work in Fume Hood)

Researcher

Protects Eyes Prevents Skin Contact Protects Body Prevents Inhalation

Click to download full resolution via product page

Caption: Essential PPE for researchers handling 3,8-Dinitro-6-phenylphenanthridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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